(3-(2-chlorophenyl)-5-methylisoxazol-4-yl)(4-(3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)methanone

• IUPAC Name: [3-(2-chlorophenyl)-5-methyl-1,2-oxazol-4-yl]-[4-(3-methyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C20H19ClN8O2/c1-12-15(16(25-31-12)13-5-3-4-6-14(13)21)20(30)29-9-7-28(8-10-29)19-17-18(22-11-23-19)27(2)26-24-17/h3-6,11H,7-10H2,1-2H3
• InChI Key: NDCGFKKAYJWOTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)N3CCN(CC3)C4=NC=NC5=C4N=NN5C
• Molecular Formula: C20H19ClN8O2
• Molecular Weight: 438.9 g/mol

Description

The compound (3-(2-chlorophenyl)-5-methylisoxazol-4-yl)(4-(3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)methanone is a complex organic molecule. It contains several functional groups and rings, including an isoxazole ring, a triazolopyrimidine ring, and a piperazine ring. These types of compounds are often used in scientific research due to their unique structure and properties.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, or 7-thioxo-5,6,7,8-tetrahydropyrimido. Triazole compounds, in particular, are often synthesized via aromatic nucleophilic substitution.

Molecular Structure Analysis

The molecular structure of this compound is characterized by several heterocyclic rings. The isoxazole ring contains two carbon and three nitrogen atoms, which are capable of binding in the biological system with a variety of enzymes and receptors. The triazolopyrimidine ring is a nitrogenous heterocyclic moiety.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be complex due to the presence of multiple reactive sites. The triazole ring, in particular, is known to participate in a variety of reactions.

Mechanism of Action

Target of Action

Compounds with similar structures, such as triazole derivatives, are known to interact with a variety of enzymes and receptors in the biological system . They show versatile biological activities and are present as a central structural component in a number of drug classes .

Mode of Action

Triazole compounds, which share a similar structure, are capable of binding in the biological system with a variety of enzymes and receptors . This interaction can lead to changes in the function of these targets, resulting in various biological effects .

Biochemical Pathways

It is known that triazole compounds can influence a variety of biochemical pathways due to their ability to interact with different enzymes and receptors . The downstream effects of these interactions can vary widely, depending on the specific targets and the nature of the interaction .

Result of Action

Given the broad range of biological activities associated with triazole compounds , it is likely that this compound could have diverse effects at the molecular and cellular level.

Future Directions

Compounds with similar structures have shown a wide range of biological activities, making them promising candidates for the development of new drugs. Future research could focus on exploring these activities further and optimizing the compound’s structure for specific applications.